Cas no 84466-08-0 (DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)-)

DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)- structure

84466-08-0 structure

Product name:DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)-

CAS No:84466-08-0

MF:C₂₄H₁₆S₃

MW:400.579

CID:3425968

Chemical and Physical Properties
Related Products

DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)- Chemical and Physical Properties

Names and Identifiers

- DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)-

DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)- Related Literature

1. Boosting the photocatalytic performance of (001) BiOI: enhancing donor density and separation efficiency of photogenerated electrons and holes†

Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
2. Building with bubbles: the formation of high surface area honeycomb-like films via hydrogen bubble templated electrodeposition

Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
3. Cell voltage of mixed conductors under partially frozen conditions

J.Maier
4. Blue thermally activated delayed fluorescence emitters with a δ-pyridoindole donor moiety†

Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
5. Ballistic heat transport in laser generated nano-bubbles†

Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
6. Borrowing hydrogen: a catalytic route to C–C bond formation from alcohols†

Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
7. CeO2 decorated bimetallic phosphide nanowire arrays for enhanced oxygen evolution reaction electrocatalysis via interface engineering†

Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
8. Can the study of self-assembly in solution lead to a good model for the nucleation pathway? The case of tolfenamic acid.†

W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
9. Can the analyte-triggered asymmetric autocatalytic Soai reaction serve as a universal analytical tool for measuring enantiopurity and assigning absolute configuration?

Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
10. Base-induced reversible H2 addition to a single Sn(ii) centre†

Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722

84466-08-0 (DITHIENO[3,2-B:2',3'-D]THIOPHENE, 2,6-BIS(2-PHENYLETHENYL)-) Related Products

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